(2R,5S)-((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-5-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)
(2R,5S)-((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-5-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)
Brand Name:
Vulcanchem
CAS No.:
1217650-64-0
VCID:
VC0023556
InChI:
InChI=1S/C18H25FN2O5S/c1-9(2)11-5-4-10(3)6-13(11)25-16(23)17-26-14(8-27-17)21-7-12(19)15(22)20-18(21)24/h7,9-11,13-14,17H,4-6,8H2,1-3H3,(H,20,22,24)/t10-,11+,13-,14+,17-/m1/s1/i18+1,20+1,21+1
SMILES:
CC1CCC(C(C1)OC(=O)C2OC(CS2)N3C=C(C(=O)NC3=O)F)C(C)C
Molecular Formula:
C18H25FN2O5S
Molecular Weight:
403.444
(2R,5S)-((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-5-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)
CAS No.: 1217650-64-0
Reference Standards
VCID: VC0023556
Molecular Formula: C18H25FN2O5S
Molecular Weight: 403.444
| CAS No. | 1217650-64-0 |
|---|---|
| Product Name | (2R,5S)-((1R,2S,5R)-2-Isopropyl-5-methylcyclohexyl)-5-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H) |
| Molecular Formula | C18H25FN2O5S |
| Molecular Weight | 403.444 |
| IUPAC Name | [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] (2R,5S)-5-(5-fluoro-2,4-dioxopyrimidin-1-yl)-1,3-oxathiolane-2-carboxylate |
| Standard InChI | InChI=1S/C18H25FN2O5S/c1-9(2)11-5-4-10(3)6-13(11)25-16(23)17-26-14(8-27-17)21-7-12(19)15(22)20-18(21)24/h7,9-11,13-14,17H,4-6,8H2,1-3H3,(H,20,22,24)/t10-,11+,13-,14+,17-/m1/s1/i18+1,20+1,21+1 |
| Standard InChIKey | SSEOQONVFXWSGU-IVGNAHHSSA-N |
| SMILES | CC1CCC(C(C1)OC(=O)C2OC(CS2)N3C=C(C(=O)NC3=O)F)C(C)C |
| Synonyms | (2R,5S)-5-(5-Fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-1,3-oxathiolane_x000B_-2-carboxylic Acid 2S-Isopropyl-5R-methyl-1R-cyclohexyl Ester-13C,15N2; |
| Last Modified | Aug 20 2021 |
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